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Compound of Interest

Compound Name: Strontium chromate

Cat. No.: B1219968

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical and chemical
properties of strontium chromate (SrCrOa4), a compound of significant industrial importance,
particularly as a corrosion inhibitor and pigment.[1][2][3][4] Given its classification as a
hazardous and carcinogenic substance, a thorough understanding of its characteristics is
paramount for safe handling and for the development of safer alternatives.[3][5][6] This guide
consolidates key data, outlines relevant experimental protocols, and visualizes complex
processes to support research and development activities.

General and Physicochemical Identifiers

Strontium chromate is an inorganic compound recognized by several names and identifiers
crucial for regulatory and research purposes.[1] It is a yellow crystalline powder known
commercially as Strontium Yellow or Pigment Yellow 32.[2][4][7]
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Identifier

Value

Chemical Name

Strontium Chromate

CAS Number

7789-06-2[1][2]

Molecular Formula

SrCrO4[7][8]

Molecular Weight

203.61 g/mol [1][2]

Synonyms

Strontium Yellow, Deep Lemon Yellow, C.I.
Pigment Yellow 32[1][8][9]

EINECS Number

232-142-6[1]

RTECS Number

GB3240000[10]

Physical Properties

Strontium chromate presents as a light yellow, odorless, crystalline powder or granular solid.

[1][7][9][11] It has poor tinting strength and low opacity compared to other pigments.[2]

Property Value

Appearance Light yellow powder or granular solid.[1][2][9]
Odor Odorless.[1][9]

Melting Point Decomposes before melting, starting around

500 °C.[7][10]

Density / Specific Gravity

3.89 - 3.90 g/cmé at 15 °C.[1][9][11]

In Water:- 0.12 g/100 mL at 15 °C (poorly
soluble).[1][11]- 3 g/100 mL at 100 °C.[1]In

Solubility Other Solvents:- Soluble in dilute acids
(hydrochloric, nitric, acetic) and ammonia.[2][7]
[12]- Insoluble in alcohol.[12]

pH 8.5 (for aqueous solution).[1]

Crystal Structure

Monoclinic, monazite-type structure.[4]
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Chemical Properties

The chemical behavior of strontium chromate is largely dictated by the hexavalent chromium
(Cré*) ion, making it a strong oxidizing agent.[1][3]

Property Value

Chemical Stabili Stable under normal storage conditions and
emical Stabili
Y temperatures.[8][13]

Strong oxidizing agent; can react with reducing

Reactivit agents to generate heat.[1][2] It is incompatible
eactivity _ _ _

with flammable substances, organic materials,

and metal powders.[14]

Dissolves readily in acids, which can generate
Reactivity with Acids dichromate or chromic acid depending on the
pH.[12]

Decomposes at approximately 500 °C.[10] The
Decomposition Temperature presence of reducing agents can lower this

temperature.

Upon heating, it emits toxic chromium fumes.[1]
- [3] Thermal decomposition can release
Hazardous Decomposition Products ] ) ] ]
strontium oxide and chromium oxides.[13][14]

[15]

Experimental Protocols and Workflows
Experimental Protocol: Synthesis of Strontium
Chromate Powder

Strontium chromate is typically synthesized via a precipitation reaction.[1][5] This protocol
describes a generalized method based on the reaction between an aqueous strontium salt and
a sodium chromate solution.

Materials:
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 Strontium chloride hexahydrate (SrCl2-6H20)

e Sodium chromate (Na=CrOa)

e Deionized water

 Stir plate and magnetic stir bar

o Beakers

« Filtration apparatus (e.g., Buchner funnel)

e Drying oven

Methodology:

e Prepare Reactant Solutions:

o Prepare a 0.1 M solution of strontium chloride by dissolving the appropriate amount of
SrCl2-6H20 in deionized water.

o Prepare a 0.1 M solution of sodium chromate by dissolving NazCrOa in deionized water.

» Precipitation:

o Place the strontium chloride solution in a beaker on a magnetic stir plate and begin
stirring.

o Slowly add the sodium chromate solution dropwise to the stirring strontium chloride
solution.

o Avyellow precipitate of strontium chromate (SrCrOa4) will form immediately according to
the reaction: SrClz(aq) + NazCrOa(aq) — SrCrOa(s) + 2NaCl(aq).

e |solation and Purification:

o Continue stirring for 30 minutes to ensure the reaction goes to completion.

o Separate the yellow precipitate from the solution via vacuum filtration.
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o Wash the collected precipitate with deionized water multiple times to remove residual
sodium chloride and other soluble impurities.

e Drying:
o Transfer the washed strontium chromate powder to a drying dish.
o Dry the powder in an oven at 80-100 °C until a constant weight is achieved.

o The final product is a fine, yellow strontium chromate powder.

Synthesis Workflow
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Diagram 1: Workflow for Strontium Chromate Synthesis
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Diagram 1: Workflow for Strontium Chromate Synthesis
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Toxicological Properties and Biological Pathways

The primary toxicological concern with strontium chromate stems from its hexavalent
chromium (Cré+) content, which is a known human carcinogen.[1][5][6][16] The substance can
be absorbed into the body through inhalation and ingestion.[11][16]

Mechanism of Toxicity

The carcinogenicity of hexavalent chromium is attributed to its ability to enter cells and
subsequently generate genotoxic damage.

e Cellular Uptake: As the chromate anion (CrOa427) is structurally similar to sulfate (SO42~) and
phosphate (PO43~) anions, it is readily transported into cells via non-specific anion transport
channels.

« Intracellular Reduction: Once inside the cell, Cré* undergoes a series of reduction reactions,
first to the unstable pentavalent chromium (Cr>*) and then to the more stable trivalent
chromium (Cr3+).

o Generation of Reactive Oxygen Species (ROS): This reduction process generates reactive
oxygen species (ROS), including hydroxyl radicals, which can cause significant oxidative
stress.

o DNA Damage: Both ROS and the chromium intermediates (Cr3+) can directly damage DNA,
leading to DNA strand breaks, DNA-protein crosslinks, and chromosomal aberrations. This
genetic damage can disrupt normal cellular processes and initiate carcinogenesis.

Toxicity Data Value

IARC Carcinogen Classification Group 1 (Carcinogenic to humans).[5][6]
NTP Carcinogen Classification Known to be a human carcinogen.[6]
Acute Oral Toxicity (LD50) 811 - 3118 mg/kg (Rat).[6][15][17]

Lung cancer, sinonasal cancer, respiratory tract
Primary Health Effects irritation, skin sensitization, kidney and liver
damage.[1][16][18]
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Cellular Toxicity Pathway

Diagram 2: Cellular Toxicity Pathway of Hexavalent Chromium
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Diagram 2: Cellular Toxicity Pathway of Hexavalent Chromium

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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